Cas no 82574-81-0 (3-Methoxyhexa-1,5-diene)

• Product Name: 3-Methoxyhexa-1,5-diene
• CAS No: 82574-81-0
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 2803740
• PubChem ID: 15246381
• Update Time: 2025-04-21

3-Methoxyhexa-1,5-diene Chemical and Physical Properties

Names and Identifiers

• DTXCID60521201
• 3-METHOXYHEXA-1,5-DIENE
• DTXSID90570429
• 82574-81-0
• 3-Methoxyhexa-1,5-diene

• Inchi： 1S/C7H12O/c1-4-6-7(5-2)8-3/h4-5,7H,1-2,6H2,3H3
• InChI Key： FNWJCDVVRBFXMJ-UHFFFAOYSA-N
• SMILES： O(C)C(C=C)CC=C

Computed Properties

• Exact Mass: 112.088815002Da
• Monoisotopic Mass: 112.088815002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 76.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 9.2Ų